Cas no 1378830-74-0 (3-4-(aminomethyl)-2-fluorophenylpropanoic acid)
3-4-(aminomethyl)-2-fluorophenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 4-(aminomethyl)-2-fluoro-
- 3-4-(aminomethyl)-2-fluorophenylpropanoic acid
- 3-[4-(AMINOMETHYL)-2-FLUOROPHENYL]PROPANOIC ACID
- 1378830-74-0
- EN300-1720253
-
- Inchi: 1S/C10H12FNO2/c11-9-5-7(6-12)1-2-8(9)3-4-10(13)14/h1-2,5H,3-4,6,12H2,(H,13,14)
- InChI Key: BRYRPHFLQHDMEG-UHFFFAOYSA-N
- SMILES: C1(CCC(O)=O)=CC=C(CN)C=C1F
Computed Properties
- Exact Mass: 197.08520679g/mol
- Monoisotopic Mass: 197.08520679g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.251±0.06 g/cm3(Predicted)
- Boiling Point: 340.2±32.0 °C(Predicted)
- pka: 4.55±0.10(Predicted)
3-4-(aminomethyl)-2-fluorophenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1720253-0.05g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 0.05g |
$1332.0 | 2023-09-20 | ||
| Enamine | EN300-1720253-0.1g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 0.1g |
$1396.0 | 2023-09-20 | ||
| Enamine | EN300-1720253-0.25g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 0.25g |
$1459.0 | 2023-09-20 | ||
| Enamine | EN300-1720253-0.5g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 0.5g |
$1522.0 | 2023-09-20 | ||
| Enamine | EN300-1720253-1.0g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 1g |
$1586.0 | 2023-05-25 | ||
| Enamine | EN300-1720253-2.5g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 2.5g |
$3110.0 | 2023-09-20 | ||
| Enamine | EN300-1720253-5.0g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 5g |
$4599.0 | 2023-05-25 | ||
| Enamine | EN300-1720253-10.0g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 10g |
$6819.0 | 2023-05-25 | ||
| Enamine | EN300-1720253-1g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 1g |
$1586.0 | 2023-09-20 | ||
| Enamine | EN300-1720253-5g |
3-[4-(aminomethyl)-2-fluorophenyl]propanoic acid |
1378830-74-0 | 5g |
$4599.0 | 2023-09-20 |
3-4-(aminomethyl)-2-fluorophenylpropanoic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 3-4-(aminomethyl)-2-fluorophenylpropanoic acid
Introduction to 3-4-(aminomethyl)-2-fluorophenylpropanoic acid (CAS No. 1378830-74-0)
3-4-(aminomethyl)-2-fluorophenylpropanoic acid, identified by its Chemical Abstracts Service number CAS No. 1378830-74-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif comprising a fluoro-substituted phenyl ring linked to a propanoic acid moiety with an aminomethyl group at the 3-4 position, exhibits a high degree of molecular complexity that makes it a promising candidate for various biochemical applications.
The fluorine atom at the 2-position of the phenyl ring is a key structural feature that influences the electronic properties and metabolic stability of the molecule. Fluorinated aromatic compounds are widely recognized for their enhanced binding affinity and metabolic resistance, attributes that have been leveraged in the development of numerous therapeutic agents. The presence of the aminomethyl group further extends the potential utility of this compound, as it can participate in hydrogen bonding interactions and serve as a site for further functionalization, making it an attractive scaffold for drug design.
Recent advancements in medicinal chemistry have highlighted the importance of propanoic acid derivatives in the development of novel therapeutic entities. The side chain provided by the propanoic acid moiety offers flexibility in molecular design, allowing for optimization of pharmacokinetic properties such as solubility and bioavailability. This structural feature has been exploited in the synthesis of bioactive molecules targeting various disease pathways, including inflammatory and neurodegenerative disorders.
In the context of modern drug discovery, 3-4-(aminomethyl)-2-fluorophenylpropanoic acid has emerged as a valuable intermediate in the synthesis of more complex pharmacophores. Its unique combination of functional groups makes it particularly suited for exploring structure-activity relationships (SAR) in target-based drug design. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism, where both the fluoro substituent and the aminomethyl group contribute to selective binding and improved efficacy.
The compound's potential has also been explored in the realm of biomaterials and biocatalysis. The presence of both an amine and a carboxylic acid group allows for facile conjugation with other biomolecules, such as peptides or nucleotides, facilitating the creation of hybrid molecules with tailored biological activities. Furthermore, its fluorinated backbone may enhance resistance to enzymatic degradation, making it a candidate for long-acting therapeutic formulations.
From a synthetic chemistry perspective, 3-4-(aminomethyl)-2-fluorophenylpropanoic acid exemplifies the sophistication achievable through multi-step organic synthesis. The introduction of fluorine into aromatic systems often presents synthetic challenges due to its high electronegativity and reactivity. However, recent methodologies have enabled efficient fluorination strategies that preserve regioselectivity and functional group integrity. These advancements have made compounds like this one more accessible for industrial-scale production and further derivatization.
The pharmacological profile of 3-4-(aminomethyl)-2-fluorophenylpropanoic acid continues to be an area of active investigation. Preclinical studies have begun to unravel its potential mechanisms of action, revealing interactions with both intracellular signaling pathways and extracellular ligands. The compound's ability to modulate protein-protein interactions has been particularly intriguing, suggesting applications in diseases characterized by aberrant protein aggregation or signaling dysregulation.
One notable application lies in its role as a precursor for kinase inhibitors, where the combination of fluorine substitution and amine functionality enhances binding affinity to target enzymes. Kinases are pivotal enzymes in cellular regulation, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. By fine-tuning the structure of 3-4-(aminomethyl)-2-fluorophenylpropanoic acid, researchers aim to develop highly selective kinase inhibitors with improved therapeutic profiles.
The growing interest in fluorinated compounds has also spurred innovations in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential tools for confirming molecular structure and purity. Additionally, computational methods such as molecular dynamics simulations have become indispensable for predicting binding affinities and understanding conformational dynamics.
Future directions in the study of 3-4-(aminomethyl)-2-fluorophenylpropanoic acid may include exploring its role in drug delivery systems. The carboxylic acid group provides opportunities for conjugation with polymers or nanoparticles, enhancing targeted delivery to specific tissues or cells. Such formulations could improve therapeutic efficacy while minimizing side effects associated with systemic administration.
The compound's versatility also extends to agrochemical applications, where fluorinated aromatic compounds have shown promise as intermediates for developing novel pesticides or herbicides. The structural features present in 3-4-(aminomethyl)-2-fluorophenylpropanoic acid could contribute to enhanced stability against environmental degradation while maintaining biological activity against pests or weeds.
In summary,3-4-(aminomethyl)-2-fluorophenylpropanoic acid (CAS No. 1378830-74-0) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications across pharmaceuticals, materials science, and biotechnology. Its unique combination of functional groups—particularly the presence of both fluoro substitution and an aminomethyl side chain—makes it a versatile scaffold for further chemical manipulation and biological exploration.
1378830-74-0 (3-4-(aminomethyl)-2-fluorophenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)